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Compound of Interest |

Compound Name: 3-Bromo-2-fluorobenzamide
CAS No.: 871353-25-2
Cat. No.: B1521861
Get Quote
. J

CAS Registry Number: 871353-25-2 Molecular Formula:
Molecular Weight: 218.02 g/mol IUPAC Name: 3-Bromo-2-fluorobenzamide[1][2]

Introduction & Significance

3-Bromo-2-fluorobenzamide is a high-value scaffold in the synthesis of pharmacologically
active agents, particularly kinase inhibitors (e.g., MEK and BRAF inhibitors) and agrochemicals.
Its unique 1,2,3-trisubstitution pattern on the benzene ring imposes specific steric and
electronic constraints, making it an ideal "hinge-binding” motif in structure-based drug design.

The presence of the fluorine atom at the C2 position (ortho to the amide) introduces significant
electronic shielding effects and conformational locking via intramolecular hydrogen bonding (N-
H---F), which are observable in its spectroscopic signature.[3][4][5]

Synthetic Access & Workflow

The compound is typically accessed via the amidation of 3-bromo-2-fluorobenzoic acid or the
hydration of 3-bromo-2-fluorobenzonitrile. The following workflow illustrates the standard acid
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chloride route, which ensures high purity for spectral analysis.
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Figure 1: Synthetic pathway converting the benzoic acid precursor to the target benzamide via
an acid chloride intermediate.

Spectroscopic Analysis
Mass Spectrometry (MS)

The mass spectrum of 3-Bromo-2-fluorobenzamide is dominated by the isotopic signature of
Bromine (

and
), resulting in a characteristic 1:1 doublet for the molecular ion.

 lonization Mode: Electrospray lonization (ESI+) or Electron Impact (El).

e Molecular lon (

o m/z 217 (
isotope)
o m/z 219 (
isotope)
o Relative Intensity: ~1:1 ratio (diagnostic of mono-bromination).

» Nitrogen Rule: Odd molecular weight (217/219) confirms an odd number of nitrogen atoms
(N=1).
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Fragmentation Pathway (EI):

+ Primary Loss: Cleavage of the amide group (

) leads to the acylium ion (

201/203).

e Secondary Loss: Loss of CO (

) from the acylium ion generates the phenyl cation (

173/175).

+ Halogen Loss: Subsequent loss of Br radical or HF yields the stable benzyne-type

fragments.

Molecular lon [M]+
m/z 217 / 219

(1:1 Ratio)

- NH2 (16)

Acylium lon [M-NH2]+
m/z 201 / 203

- CONH2 (44)

- CO (28)

Phenyl Cation [M-CONH2]+
m/z 173/ 175

Br (79/81)

Benzyne Fragment
m/z ~94
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Figure 2: Proposed fragmentation logic for 3-Bromo-2-fluorobenzamide under Electron
Impact (El) ionization.

Infrared Spectroscopy (IR)

The IR spectrum is characterized by the interplay between the amide functionality and the
halogenated aromatic ring.

Frequency (
Functional Group Description

)

Doublet

(Asymmetric/Symmetric)

N-H Stretch 3350 - 3150 typical of primary amides (
).
Strong band. Slightly shifted to
higher wavenumbers due to
Amide | (C=0) 1680 — 1650 the electron-withdrawing
fluorine at the ortho position
(inductive effect).
Amide Il (N-H) 1620 — 1590 N-H bending vibration.
Aromatic C=C 1580, 1470 Ring skeletal vibrations.
Strong, broad band diagnostic
C-F Stretch 1250 — 1200

of aryl fluorides.

C-Br Stretch

600 — 500

Weak/Medium band in the

fingerprint region.

Nuclear Magnetic Resonance (NMR)

The NMR data is complex due to Heteronuclear Spin-Spin Coupling between
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(Spin 1/2) and both
and

nuclei.

H NMR (400 MHz, DMSO-

)

The aromatic region displays a 3-spin system (ABC pattern) further split by the Fluorine atom.

7.80 — 8.10 ppm (Broad s, 2H): Amide

protons. Often appear as two distinct broad singlets due to restricted rotation or
intramolecular H-bonding with F.

e 7.65—7.75 ppm (m, 1H, H-4): Protons ortho to Bromine. Split by H-5 (
Hz) and F (
Hz).

e 7.45—7.55 ppm (m, 1H, H-6): Protons ortho to Amide. Split by H-5 (
Hz) and F (
Hz).

e 7.20-7.30 ppm (t/m, 1H, H-5): Protons meta to both substituents. Appears as a pseudo-
triplet due to overlap of

couplings.

C NMR (100 MHz, DMSO-

)

Carbon signals appear as doublets due to

coupling (
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).
. . Coupling Constant

Chemical Shift (
Carbon Position Assignment (

ppm)

)

C=0 Amide Carbon 165.5 Hz
C-2 C-F (Ipso) 156.0 Hz (Large doublet)
c-1 C-CONH 128.5 Hy
C-3 C-Br 109.0 Hz
C-4 C-H (Ortho to Br) 134.5 Hz
C-6 C-H (Ortho to Amide) 129.0 Hz
C-5 C-H (Meta) 125.5 Uy

F NMR (376 MHz, DMSO-

)

e -110to -115 ppm: Appears as a multiplet (dd) due to coupling with H-4 and H-6. The shift is
characteristic of ortho-substituted fluorobenzenes.

Experimental Protocol for Data Acquisition
To replicate these results, ensure the sample is prepared as follows:

e Solvent Selection: Use DMSO-

(Dimethyl sulfoxide-d6) for NMR. Chloroform-

(
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) may cause solubility issues or shift amide protons due to lack of H-bonding capability
compared to DMSO.

e Concentration: Prepare a ~10-15 mg/mL solution for

and ~30-50 mg/mL for

o Reference: Calibrate shifts to the residual DMSO solvent peak (

2.50 ppm,

39.5 ppm).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Monograph: Spectroscopic Profiling of 3-
Bromo-2-fluorobenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1521861/docs#technical-monograph-spectroscopic-
profiling-of-3-bromo-2-fluorobenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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